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Compound of Interest

Compound Name: Yttrium(Iii) Chloride Hydrate

Cat. No.: B576563 Get Quote

Technical Support Center: Yttrium(III) Chloride
Hydrate Solutions
This guide provides researchers, scientists, and drug development professionals with essential

information for handling Yttrium(III) chloride hydrate (YCl₃·6H₂O) in solution. It addresses

common issues related to hydrolysis and precipitation, offering troubleshooting steps and

standardized protocols to ensure the stability and reliability of your experimental solutions.

Frequently Asked Questions (FAQs)
Q1: Why is my Yttrium(III) chloride hydrate solution turning cloudy or forming a white

precipitate?

A: The turbidity or white precipitate in your solution is likely due to the hydrolysis of the

Yttrium(III) ion (Y³⁺). In neutral or near-neutral water, Yttrium(III) chloride reacts with water to

form insoluble Yttrium Oxychloride (YOCl).[1][2] Additionally, at pH levels above 5.0, Yttrium(III)

ions can precipitate as yttrium hydroxide (Y(OH)₃).[3]

Q2: What is the chemical reaction for the hydrolysis of Yttrium(III) chloride?

A: The primary hydrolysis reaction that results in the formation of the insoluble precipitate is:

YCl₃(aq) + H₂O(l) ⇌ YOCl(s) + 2HCl(aq)[1]

Q3: At what pH does Yttrium(III) begin to precipitate from the solution?
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A: The precipitation of Yttrium(III) as yttrium hydroxide can begin at pH values greater than 5.0.

[3] The exact pH depends on the concentration of the yttrium salt and the presence of other

ions in the solution.

Q4: How can I prevent the hydrolysis and precipitation of Yttrium(III) chloride in my solution?

A: The most effective method is to maintain an acidic environment. By dissolving Yttrium(III)
chloride hydrate in a dilute acidic solvent (e.g., 0.1 M hydrochloric acid) instead of deionized

water, the hydrolysis equilibrium is shifted to the left, favoring the soluble Y³⁺ ions and

preventing the formation of YOCl or Y(OH)₃.[4]

Troubleshooting Guide
Issue 1: A freshly prepared Yttrium(III) chloride solution is turbid.

Probable Cause: The salt was dissolved in neutral pH water (e.g., deionized or distilled

water), leading to immediate hydrolysis.

Solution:

Attempt to clarify the solution by adding concentrated hydrochloric acid (HCl) dropwise

while stirring until the precipitate dissolves.

For all future preparations, use a dilute acidic solvent as outlined in the experimental

protocol below.

Issue 2: A clear Yttrium(III) chloride solution becomes cloudy over time.

Probable Cause: The pH of the solution has gradually increased. This can be due to the

absorption of atmospheric CO₂ (which can alter pH) or leaching of basic ions from certain

types of glass containers.

Solution:

Store stock solutions in tightly sealed, high-quality plastic or borosilicate glass containers.

If turbidity appears, check the pH and adjust by adding a small amount of dilute HCl.
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For long-term storage, periodically monitor the clarity and pH of the solution.

Data Presentation
Quantitative data regarding the behavior of Yttrium(III) in aqueous solutions are summarized

below.

Table 1: pH-Dependent Speciation and Behavior of Yttrium(III) Ions

pH Range
Dominant Yttrium Species
in Solution

Solubility and Precipitation
Behavior

< 5.0
Y³⁺, [Y(NO₃)]²⁺, [Y(OH)]²⁺,
[Y₂(OH)₂]⁴⁺

High solubility, stable
solution.[3]

5.0 - 7.0
[Y₃(OH)₅]⁴⁺ and other

polymeric hydroxy complexes

Onset of precipitation as

Y(OH)₃.[3][5]

| > 7.0 | Y(OH)₃ | Significant precipitation of yttrium hydroxide.[3] |

Table 2: Selected Equilibrium Constants for Yttrium(III) Hydrolysis (at 298 K)

Hydrolysis Reaction Equilibrium Constant (log K)

Y³⁺ + H₂O ⇌ [Y(OH)]²⁺ + H⁺ -7.77 ± 0.06

2Y³⁺ + 2H₂O ⇌ [Y₂(OH)₂]⁴⁺ + 2H⁺ -14.1 ± 0.2

3Y³⁺ + 5H₂O ⇌ [Y₃(OH)₅]⁴⁺ + 5H⁺ -32.7 ± 0.3

Data sourced from a compilation of hydrolysis constants.[5]

Experimental Protocols
Protocol 1: Preparation of a Stable 100 mM Yttrium(III) Chloride Stock Solution

Solvent Preparation: Prepare a 0.1 M solution of hydrochloric acid (HCl) in deionized water.

This will serve as the solvent.
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Calculation: Calculate the mass of Yttrium(III) chloride hexahydrate (YCl₃·6H₂O, Molar Mass:

303.36 g/mol ) required. For 100 mL of a 100 mM solution, you will need:

0.1 L * 0.1 mol/L * 303.36 g/mol = 3.0336 g

Weighing: Accurately weigh out the calculated mass of YCl₃·6H₂O using an analytical

balance.

Dissolution:

Measure approximately 80 mL of the 0.1 M HCl solvent into a beaker with a magnetic stir

bar.

Slowly add the weighed YCl₃·6H₂O to the stirring solvent.

Continue stirring until the salt is completely dissolved. The resulting solution should be

clear and colorless.

Final Volume: Transfer the dissolved solution to a 100 mL volumetric flask. Rinse the beaker

with a small amount of the 0.1 M HCl solvent and add the rinsing to the flask to ensure a

complete transfer. Add 0.1 M HCl to the flask until the meniscus reaches the 100 mL mark.

Storage: Transfer the final solution to a clean, clearly labeled, and tightly sealed storage

bottle. Store at room temperature.
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Dissolution Process
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Caption: Hydrolysis pathway of Yttrium(III) chloride.
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Caption: Experimental workflow for preparing a stable YCl₃ solution.
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Caption: Troubleshooting logic for turbid Yttrium(III) chloride solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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